Cas no 80304-42-3 (1,5-Dimethyl-1H-imidazole-4-carboxylic acid)

1,5-Dimethyl-1H-imidazole-4-carboxylic acid is a heterocyclic carboxylic acid derivative with a molecular formula of C6H8N2O2. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its imidazole core provides a rigid, nitrogen-rich scaffold, facilitating interactions in coordination chemistry and catalysis. The carboxylic acid functionality allows for further derivatization, enabling the formation of esters, amides, and other derivatives. The dimethyl substitution enhances steric and electronic properties, improving stability and reactivity in targeted applications. This compound is valued for its consistent purity, well-characterized structure, and utility in medicinal chemistry research, including the development of enzyme inhibitors and bioactive molecules.

1,5-Dimethyl-1H-imidazole-4-carboxylic acid structure

80304-42-3 structure

Product Name:1,5-Dimethyl-1H-imidazole-4-carboxylic acid

CAS No:80304-42-3

MF:C₆H₈N₂O₂

MW:140.139921188354

MDL:MFCD18910969

CID:1006184

Update Time:2025-10-14

1,5-Dimethyl-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1,5-Dimethyl-1H-imidazole-4-carboxylic acid
- 1,5-dimethylimidazole-4-carboxylic acid
- 1H-Imidazole-4-carboxylic acid, 1,5-dimethyl-
- MJWMSFLDPWTOSC-UHFFFAOYSA-N
- FCH966539
- 2517AC
- AX8211340
- ST24036876
- 1,5-Dimethyl-1H-imidazole-4-carboxylic acid (ACI)
- MDL： MFCD18910969
- Inchi： 1S/C6H8N2O2/c1-4-5(6(9)10)7-3-8(4)2/h3H,1-2H3,(H,9,10)
- InChI Key： MJWMSFLDPWTOSC-UHFFFAOYSA-N
- SMILES： O=C(C1=C(C)N(C)C=N1)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 149
Topological Polar Surface Area: 55.1

1,5-Dimethyl-1H-imidazole-4-carboxylic acid Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

1,5-Dimethyl-1H-imidazole-4-carboxylic acid Pricemore >>

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